Cas no 1176571-49-5 ((1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol)

• Product Name: (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol
• CAS No: 1176571-49-5
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD09863598
• CID: 5206189
• Update Time: 2026-03-06

(1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol
• (1S)-2-chloro-1-(2,4,5-trimethylphenyl)ethanol
• (1S)-2-Chloro-1-(2,4,5-trimethyl-phenyl)ethanol
• (S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol
• Benzenemethanol, α-(chloromethyl)-2,4,5-trimethyl-, (αS)-

• MDL： MFCD09863598
• Inchi： 1S/C11H15ClO/c1-7-4-9(3)10(5-8(7)2)11(13)6-12/h4-5,11,13H,6H2,1-3H3/t11-/m1/s1
• InChI Key： MMFBECABNPXRGF-LLVKDONJSA-N
• SMILES： ClC[C@H](C1C=C(C)C(C)=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol

Chemical Profile of (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol (CAS No. 1176571-49-5)

(1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol, identified by its CAS number 1176571-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted alcohols and exhibits a unique structural configuration that makes it a promising candidate for further exploration in drug development. The presence of a chiral center at the ethyl carbon and the substitution pattern on the aromatic ring contribute to its distinct chemical properties and potential biological activities.

The molecular structure of (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol consists of an ethanol moiety linked to a chlorinated aromatic ring. The aromatic ring is further substituted with three methyl groups at the 2, 4, and 5 positions, which enhances its lipophilicity and influences its interaction with biological targets. This specific arrangement not only imparts unique physicochemical properties but also opens up avenues for its application in various therapeutic modalities.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol is a critical factor that determines its pharmacological profile. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in this compound, ensuring that it can be effectively utilized in clinical settings.

One of the most compelling aspects of (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in the synthesis of novel molecules that target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses and cancer progression.

The pharmacokinetic properties of (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol are also of great interest. Its solubility, metabolic stability, and distribution patterns within the body can significantly influence its therapeutic efficacy. Preclinical studies have been conducted to evaluate these parameters, providing valuable insights into how this compound behaves in vivo. These studies have revealed that it has a moderate half-life and is primarily metabolized through Phase II pathways, which are responsible for conjugating drugs with endogenous molecules to enhance their excretion.

The synthesis of (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired stereochemical outcome. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this compound, making it more accessible for research purposes.

In conclusion, (1S)-2-Chloro-1-(2,4,5-trimethylphenyl)ethan-1-ol (CAS No. 1176571-49-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.